Cas no 822-05-9 (Methyl (Z)-11-Hexadecenoate)

• Product Name: Methyl (Z)-11-Hexadecenoate
• CAS No: 822-05-9
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 3211563
• PubChem ID: 11277200
• Update Time: 2025-05-21

Methyl (Z)-11-Hexadecenoate Chemical and Physical Properties

Names and Identifiers

• 11-HEXADECENOIC ACID, METHYL ESTER, (11Z)-
• (Z)-Methyl hexadec-11-enoate
• Methyl (Z)-11-Hexadecenoate
• 11-Hexadecenoic acid, methyl ester, (Z)-
• starbld0037353
• XBLFUMKMXKPZCT-SREVYHEPSA-N
• 822-05-9
• methyl (Z)-hexadec-11-enoate
• 829-981-0

• Inchi： 1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h6-7H,3-5,8-16H2,1-2H3/b7-6-
• InChI Key： XBLFUMKMXKPZCT-SREVYHEPSA-N
• SMILES： O(C)C(CCCCCCCCC/C=C\CCCC)=O

Computed Properties

• Exact Mass: 268.240230259g/mol
• Monoisotopic Mass: 268.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Solubility: Ethyl Acetate; Hexane; Dichloromethane;

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl (Z)-11-Hexadecenoate

Recent Advances in the Study of Methyl (Z)-11-Hexadecenoate (CAS: 822-05-9): A Comprehensive Research Brief

Methyl (Z)-11-Hexadecenoate (CAS: 822-05-9) is a fatty acid methyl ester with significant implications in chemical, biological, and pharmaceutical research. Recent studies have explored its diverse applications, ranging from its role as a pheromone in insect communication to its potential therapeutic benefits in human health. This research brief synthesizes the latest findings on this compound, providing a detailed overview of its properties, synthesis methods, and emerging applications.

One of the most notable advancements in the study of Methyl (Z)-11-Hexadecenoate is its identification as a key component in the sex pheromones of certain insect species. Researchers have utilized this compound to develop eco-friendly pest control strategies, leveraging its ability to disrupt mating behaviors. Recent publications in journals such as Journal of Chemical Ecology highlight its efficacy in reducing pest populations without the need for harmful pesticides, marking a significant step forward in sustainable agriculture.

In the pharmaceutical domain, Methyl (Z)-11-Hexadecenoate has garnered attention for its anti-inflammatory and antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a lead compound for developing novel anti-inflammatory agents. The study revealed that the compound inhibits key inflammatory pathways, suggesting its utility in treating chronic inflammatory conditions. Additionally, its antimicrobial activity against Gram-positive bacteria opens new avenues for antibiotic development, particularly in the face of rising antibiotic resistance.

The synthesis and purification of Methyl (Z)-11-Hexadecenoate have also seen significant improvements. Recent methodologies emphasize green chemistry principles, utilizing catalytic processes that minimize waste and energy consumption. A 2022 paper in Organic Process Research & Development detailed a novel enzymatic synthesis route, achieving high yields and enantiomeric purity. These advancements not only enhance the scalability of production but also align with global sustainability goals.

Looking ahead, the versatility of Methyl (Z)-11-Hexadecenoate continues to inspire interdisciplinary research. Its applications in material science, particularly in the development of biodegradable polymers, are currently under investigation. Furthermore, ongoing clinical trials are exploring its therapeutic potential in oncology, with preliminary data indicating promising anti-tumor effects. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry, biology, and medicine.